Cas no 109006-06-6 (Benzenesulfonamide,N-[1-[4-[[(aminoiminomethyl)amino]methyl]phenyl]-2-oxo-2-(1-piperidinyl)ethyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[1-[4-[[(aminoiminomethyl)amino]methyl]phenyl]-2-oxo-2-(1-piperidinyl)ethyl]-4-methyl-
• CAS No: 109006-06-6
• MF: C₂₂H₂₉N₅O₃S
• MW: 443.562363386154
• CID: 210488
• PubChem ID: 3065823
• Update Time: 2025-04-19

Benzenesulfonamide,N-[1-[4-[[(aminoiminomethyl)amino]methyl]phenyl]-2-oxo-2-(1-piperidinyl)ethyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[1-[4-[[(aminoiminomethyl)amino]methyl]phenyl]-2-oxo-2-(1-piperidinyl)ethyl]-4-methyl-
• Piperidine,1-[[4-[[(aminoiminomethyl)amino]methyl]phenyl][[(4-methylphenyl)sulfonyl]amino]acetyl]-(9CI)
• 2-[[4-[1-[(4-methylphenyl)sulfonylamino]-2-oxo-2-piperidin-1-ylethyl]phenyl]methyl]guanidine
• p-Toluenesulfonamide, N-(p-amidinomethyl-alpha-(piperidinocarbonyl)benzyl)-
• Piperidine, 1-((4-(((aminoiminomethyl)amino)methyl)phenyl)((((4-methylphenyl)sulfonyl)amino)acetyl))-
• BRN 6019479
• DTXSID70910960
• 109006-06-6
• N-{1-[4-(Carbamimidamidomethyl)phenyl]-2-oxo-2-(piperidin-1-yl)ethyl}-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C22H29N5O3S/c1-16-5-11-19(12-6-16)31(29,30)26-20(21(28)27-13-3-2-4-14-27)18-9-7-17(8-10-18)15-25-22(23)24/h5-12,20,26H,2-4,13-15H2,1H3,(H4,23,24,25)
• InChI Key： SOFWHFWVXQJBDO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C1C=CC(C/N=C(\N)/N)=CC=1)C(N1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 443.19937
• Monoisotopic Mass: 443.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 697.3°C at 760 mmHg
• Flash Point: 375.5°C
• Refractive Index: 1.648
• PSA: 130.88
• LogP: 4.61070